Cas no 778649-18-6 (Butyrolactone 3)

Butyrolactone 3, also known as γ-butyrolactone (GBL), is a cyclic ester with the molecular formula C₄H₆O₂. It is a versatile solvent and intermediate in organic synthesis, valued for its high polarity, low volatility, and excellent solvation properties. GBL is widely used in industrial applications, including the production of pharmaceuticals, agrochemicals, and specialty polymers. Its ability to dissolve a broad range of organic and inorganic compounds makes it suitable for use in coatings, adhesives, and cleaning formulations. Additionally, GBL serves as a precursor in the synthesis of pyrrolidones and other fine chemicals. Its stability and reactivity under controlled conditions further enhance its utility in laboratory and manufacturing processes.
Butyrolactone 3 structure
Butyrolactone 3 structure
Product Name:Butyrolactone 3
CAS No:778649-18-6
MF:C9H12O4
MW:184.189183235168
CID:553221
PubChem ID:10081070
Update Time:2025-10-19

Butyrolactone 3 Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,tetrahydro-4-methylene-5-oxo-2-propyl-, (2R,3S)-rel-
    • Butyrolactone 3
    • (2S,3R)-4-methylidene-5-oxo-2-propyloxolane-3-carboxylic acid
    • BUTYROLACETONE 3
    • MB-3
    • (2S,3R)-4-Methylidene-5-oxo-2-propyloxolane-3-
    • BDBM50371233
    • CHEMBL3347571
    • 778649-18-6
    • CHEBI:125615
    • DTXSID60435253
    • AKOS006290263
    • BRD-K68584490-001-01-2
    • (2S,3R)-4-methylene-5-oxo-2-propyl-3-oxolanecarboxylic acid
    • Q27216229
    • SCHEMBL23682959
    • DA-51485
    • Inchi: 1S/C9H12O4/c1-3-4-6-7(8(10)11)5(2)9(12)13-6/h6-7H,2-4H2,1H3,(H,10,11)/t6-,7+/m0/s1
    • InChI Key: SRQUTZJZABSZRQ-NKWVEPMBSA-N
    • SMILES: O1C(C(=C)[C@@H](C(=O)O)[C@@H]1CCC)=O

Computed Properties

  • Exact Mass: 184.07400
  • Monoisotopic Mass: 184.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Color/Form: Not available
  • PSA: 63.60000
  • LogP: 0.96890
  • Solubility: Not available

Butyrolactone 3 Pricemore >>

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Additional information on Butyrolactone 3

Research Brief on Butyrolactone 3 (CAS: 778649-18-6): Recent Advances and Applications in Chemical Biology and Medicine

Butyrolactone 3 (CAS: 778649-18-6) is a γ-butyrolactone derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique lactone ring structure, has been explored for its bioactivity, particularly in modulating cellular signaling pathways and enzyme inhibition. Recent studies have highlighted its role as a versatile scaffold for drug development, with promising results in targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. This research brief synthesizes the latest findings on Butyrolactone 3, focusing on its molecular mechanisms, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of Butyrolactone 3 is its application as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is often implicated in cancer and other proliferative diseases. Recent in vitro and in vivo studies have demonstrated that Butyrolactone 3 exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Butyrolactone 3 derivatives showed potent anti-proliferative effects against breast cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anti-cancer therapeutics.

In addition to its kinase inhibitory properties, Butyrolactone 3 has been investigated for its neuroprotective effects. A 2022 study in ACS Chemical Neuroscience revealed that this compound could attenuate oxidative stress and reduce neuronal apoptosis in models of Alzheimer's disease. The researchers attributed these effects to Butyrolactone 3's ability to modulate the Nrf2/ARE pathway, a key regulator of cellular antioxidant responses. These results underscore its potential as a therapeutic agent for neurodegenerative diseases, although further preclinical studies are needed to validate its efficacy and safety.

The synthetic chemistry of Butyrolactone 3 has also seen significant progress. Recent publications in Organic Letters and Tetrahedron have detailed innovative synthetic routes to produce Butyrolactone 3 and its analogs with high yield and enantiomeric purity. For example, a 2023 study described a catalytic asymmetric synthesis method using chiral organocatalysts, which enabled the production of enantiomerically pure Butyrolactone 3 derivatives. These advancements are critical for scaling up production and facilitating structure-activity relationship (SAR) studies to optimize its pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of Butyrolactone 3. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through medicinal chemistry optimization and formulation strategies. Recent efforts have focused on prodrug approaches and nanoparticle-based delivery systems to enhance its pharmacokinetic profile. A 2023 review in Advanced Drug Delivery Reviews highlighted these strategies as potential solutions to overcome the current limitations of Butyrolactone 3.

In conclusion, Butyrolactone 3 (CAS: 778649-18-6) represents a promising scaffold in chemical biology and drug discovery, with demonstrated bioactivity in kinase inhibition and neuroprotection. Recent research has advanced our understanding of its molecular mechanisms and synthetic accessibility, paving the way for future therapeutic applications. However, further studies are required to address the translational challenges and fully realize its potential in medicine. This brief underscores the importance of continued investment in research and development to harness the therapeutic benefits of Butyrolactone 3.

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